Cas no 81577-21-1 (Carbonic acid, butyl 3-hydroxyphenyl ester)

• Product Name: Carbonic acid, butyl 3-hydroxyphenyl ester
• CAS No: 81577-21-1
• MF: C₁₁H₁₄O₄
• MW: 210.226463794708
• CID: 703674
• PubChem ID: 12867353
• Update Time: 2025-04-19

Carbonic acid, butyl 3-hydroxyphenyl ester Chemical and Physical Properties

Names and Identifiers

• Carbonic acid, butyl 3-hydroxyphenyl ester
• butyl (3-hydroxyphenyl) carbonate
• Butyl 3-hydroxyphenyl carbonate
• SNOVJXBNJMCCJY-UHFFFAOYSA-N
• DTXSID40511903
• 81577-21-1
• 1,3-Benzenediol, o-butoxycarbonyl-

• Inchi： 1S/C11H14O4/c1-2-3-7-14-11(13)15-10-6-4-5-9(12)8-10/h4-6,8,12H,2-3,7H2,1H3
• InChI Key： SNOVJXBNJMCCJY-UHFFFAOYSA-N
• SMILES： O(C(=O)OC1C=CC=C(C=1)O)CCCC

Computed Properties

• Exact Mass: 210.08920892g/mol
• Monoisotopic Mass: 210.08920892g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 6
• Complexity: 193
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 55.8Ų